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Compound of Interest

Compound Name: NSC 42834

Cat. No.: B1680222 Get Quote

An Overview for Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 42834, also known as Z3 or JAK2 Inhibitor V, is a small molecule inhibitor of Janus kinase

2 (JAK2), a non-receptor tyrosine kinase crucial for signal transduction from cytokine and

growth factor receptors. Aberrant JAK2 activity has been implicated in various

myeloproliferative neoplasms and other malignancies, making it a significant target for

therapeutic intervention. This technical guide provides a comprehensive overview of NSC
42834, including its mechanism of action, key experimental data, and detailed protocols for its

evaluation.

Chemical and Physical Properties
NSC 42834 is a potent and selective inhibitor of JAK2. Its fundamental properties are

summarized below.

Property Value

CAS Number 195371-52-9

Synonyms Z3, JAK2 Inhibitor V

Molecular Formula C23H24N2O

Molecular Weight 344.45 g/mol
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Mechanism of Action and Signaling Pathway
NSC 42834 exerts its biological effects by directly inhibiting the autophosphorylation of both

wild-type (WT) and mutant forms of JAK2, most notably the V617F mutation commonly found in

myeloproliferative neoplasms.[1] The JAK-STAT signaling pathway is a critical cellular

communication route involved in immunity, cell growth, and differentiation. Cytokines and

growth factors, upon binding to their receptors, activate JAKs, which in turn phosphorylate

Signal Transducer and Activator of Transcription (STAT) proteins. Phosphorylated STATs then

dimerize, translocate to the nucleus, and regulate gene expression.

By inhibiting JAK2, NSC 42834 effectively blocks the downstream phosphorylation of STAT3, a

key mediator of cell proliferation and survival.[2] This disruption of the JAK2-STAT3 signaling

cascade leads to cell cycle arrest and a reduction in the proliferation of cancer cells that are

dependent on this pathway for their growth.[2]

Figure 1: Simplified JAK2-STAT3 signaling pathway and the inhibitory action of NSC 42834.

Quantitative Data Summary
The inhibitory activity of NSC 42834 has been quantified against both wild-type and V617F

mutant JAK2. The compound has also been shown to effectively inhibit the proliferation of cell

lines expressing the JAK2-V617F mutation.

Table 1: In Vitro Inhibitory Activity of NSC 42834

Target IC50 (µM) Reference

JAK2 (Wild-Type) ~15 [1]

JAK2 (V617F Mutant) ~28 [1]

Table 2: Cellular Activity of NSC 42834
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Cell Line Assay Effect Reference

HEL 92.1.7 (JAK2-

V617F)
Proliferation Significant inhibition [2]

HEL 92.1.7 (JAK2-

V617F)
Cell Cycle

Marked cell cycle

arrest
[2]

Experimental Protocols
The following sections detail the methodologies for key experiments used to characterize the

activity of NSC 42834.

In Vitro JAK2 Kinase Assay
This assay is designed to measure the direct inhibitory effect of NSC 42834 on the

autophosphorylation of JAK2.

Materials:

Recombinant human JAK2 (WT or V617F)

NSC 42834 (dissolved in DMSO)

Kinase Assay Buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

ATP

Anti-phospho-JAK2 antibody

Detection reagent (e.g., HRP-conjugated secondary antibody and chemiluminescent

substrate)

96-well microplates

Protocol:

Add 10 µL of various concentrations of NSC 42834 or DMSO (vehicle control) to the wells of

a 96-well plate.
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Add 20 µL of recombinant JAK2 enzyme to each well.

Initiate the kinase reaction by adding 20 µL of ATP solution.

Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction by adding a stop solution (e.g., EDTA).

Coat a separate high-binding 96-well plate with a capture antibody for JAK2.

Transfer the reaction mixture to the coated plate and incubate to allow for JAK2 binding.

Wash the plate to remove unbound components.

Add the anti-phospho-JAK2 antibody and incubate.

Wash the plate and add the HRP-conjugated secondary antibody.

After a final wash, add the chemiluminescent substrate and measure the signal using a

luminometer.

Calculate the percent inhibition for each concentration of NSC 42834 and determine the

IC50 value.

Cell Culture
The human erythroleukemia cell line HEL 92.1.7, which is homozygous for the JAK2-V617F

mutation, is a suitable model for cellular assays.

Culture Conditions:

Media: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin.

Temperature: 37°C

Atmosphere: 5% CO2
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Cell Proliferation Assay (MTS Assay)
This assay determines the effect of NSC 42834 on the viability and proliferation of HEL 92.1.7

cells.

Materials:

HEL 92.1.7 cells

NSC 42834

96-well cell culture plates

MTS reagent

Protocol:

Seed HEL 92.1.7 cells in a 96-well plate at a density of 5,000 cells/well.

Allow the cells to attach and grow for 24 hours.

Treat the cells with various concentrations of NSC 42834 or DMSO (vehicle control).

Incubate the cells for a specified period (e.g., 48 or 72 hours).

Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

Measure the absorbance at 490 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control.

Western Blot Analysis for Phosphorylated Proteins
This technique is used to assess the phosphorylation status of JAK2 and STAT3 in cells treated

with NSC 42834.

Materials:

HEL 92.1.7 cells
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NSC 42834

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Primary antibodies: anti-phospho-JAK2 (Tyr1007/1008), anti-JAK2, anti-phospho-STAT3

(Tyr705), anti-STAT3, and a loading control (e.g., anti-β-actin).

HRP-conjugated secondary antibodies

SDS-PAGE gels and blotting equipment

Chemiluminescent substrate and imaging system

Protocol:

Treat HEL 92.1.7 cells with NSC 42834 or DMSO for a specified time.

Lyse the cells and quantify the protein concentration.

Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the proteins to a PVDF membrane.

Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST).

Incubate the membrane with the primary antibodies overnight at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

After a final wash, add the chemiluminescent substrate and visualize the protein bands using

an imaging system.

Cell Cycle Analysis
This method determines the distribution of cells in different phases of the cell cycle (G1, S,

G2/M) following treatment with NSC 42834.

Materials:
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HEL 92.1.7 cells

NSC 42834

70% cold ethanol

Propidium Iodide (PI) staining solution (containing RNase A)

Flow cytometer

Protocol:

Treat HEL 92.1.7 cells with NSC 42834 or DMSO for a specified time.

Harvest the cells and wash with PBS.

Fix the cells by dropwise addition of cold 70% ethanol while vortexing.

Incubate the fixed cells at -20°C for at least 2 hours.

Wash the cells with PBS and resuspend in PI staining solution.

Incubate in the dark at room temperature for 30 minutes.

Analyze the samples using a flow cytometer.

Use appropriate software to quantify the percentage of cells in each phase of the cell cycle.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for evaluating a novel kinase inhibitor like

NSC 42834.
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Figure 2: A representative experimental workflow for the characterization of NSC 42834.

Conclusion
NSC 42834 is a valuable research tool for studying the JAK2 signaling pathway and its role in

disease. Its ability to selectively inhibit JAK2 and its downstream effects on cell proliferation

and survival make it a compound of interest for further investigation in the context of

myeloproliferative neoplasms and other cancers driven by aberrant JAK2 activity. The

experimental protocols and data presented in this guide provide a solid foundation for

researchers and drug development professionals working with this compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://experiments.springernature.com/articles/10.1007/978-1-62703-242-1_3
https://experiments.springernature.com/articles/10.1007/978-1-62703-242-1_3
https://www.cytion.com/HEL-92.1.7-Cells/300462
https://www.benchchem.com/product/b1680222#nsc-42834-cas-number-195371-52-9
https://www.benchchem.com/product/b1680222#nsc-42834-cas-number-195371-52-9
https://www.benchchem.com/product/b1680222#nsc-42834-cas-number-195371-52-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

